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  4. Ethyl 4-cyano-5-[[2-[[3-cyano-4-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Ethyl 4-cyano-5-[[2-[[3-cyano-4-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate Ethyl 4-cyano-5-[[2-[[3-cyano-4-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 445383-32-4
VCID: VC0460174
InChI: InChI=1S/C28H26N4O4S2/c1-4-36-28(34)25-16(2)20(13-29)27(38-25)32-23(33)15-37-26-21(14-30)24(17-9-11-18(35-3)12-10-17)19-7-5-6-8-22(19)31-26/h9-12H,4-8,15H2,1-3H3,(H,32,33)
SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=NC3=C(CCCC3)C(=C2C#N)C4=CC=C(C=C4)OC)C#N)C
Molecular Formula: C28H26N4O4S2
Molecular Weight: 546.7g/mol

Ethyl 4-cyano-5-[[2-[[3-cyano-4-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate

CAS No.: 445383-32-4

Main Products

VCID: VC0460174

Molecular Formula: C28H26N4O4S2

Molecular Weight: 546.7g/mol

Ethyl 4-cyano-5-[[2-[[3-cyano-4-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate - 445383-32-4

CAS No. 445383-32-4
Product Name Ethyl 4-cyano-5-[[2-[[3-cyano-4-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Molecular Formula C28H26N4O4S2
Molecular Weight 546.7g/mol
IUPAC Name ethyl 4-cyano-5-[[2-[[3-cyano-4-(4-methoxyphenyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Standard InChI InChI=1S/C28H26N4O4S2/c1-4-36-28(34)25-16(2)20(13-29)27(38-25)32-23(33)15-37-26-21(14-30)24(17-9-11-18(35-3)12-10-17)19-7-5-6-8-22(19)31-26/h9-12H,4-8,15H2,1-3H3,(H,32,33)
Standard InChIKey GLNCZFZBSTXZDV-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=NC3=C(CCCC3)C(=C2C#N)C4=CC=C(C=C4)OC)C#N)C
Canonical SMILES CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=NC3=C(CCCC3)C(=C2C#N)C4=CC=C(C=C4)OC)C#N)C
PubChem Compound 1773541
Last Modified Nov 11 2021
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